Cas no 153863-63-9 (1H-Pyrazole, 4-(bromomethyl)-1-phenyl-)

1H-Pyrazole, 4-(bromomethyl)-1-phenyl-, is a brominated pyrazole derivative characterized by its reactive bromomethyl group at the 4-position and a phenyl substituent at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of functionalized pyrazole derivatives through nucleophilic substitution or cross-coupling reactions. Its structural features make it valuable for constructing pharmacologically active compounds or agrochemicals. The bromomethyl group offers a handle for further functionalization, enabling the introduction of diverse moieties. High purity and stability under controlled conditions ensure reliable performance in synthetic applications. Proper handling is advised due to its potential reactivity.
1H-Pyrazole, 4-(bromomethyl)-1-phenyl- structure
153863-63-9 structure
Product Name:1H-Pyrazole, 4-(bromomethyl)-1-phenyl-
CAS No:153863-63-9
MF:C10H9BrN2
MW:237.095861196518
MDL:MFCD11180337
CID:1328421
PubChem ID:21781924
Update Time:2025-05-28

1H-Pyrazole, 4-(bromomethyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 4-(bromomethyl)-1-phenyl-
    • 4-(bromomethyl)-1-phenyl-1H-pyrazole
    • 153863-63-9
    • 4-(Bromomethyl)-1-phenylpyrazole
    • MFCD11180337
    • SY269554
    • MDL： MFCD11180337
    • Inchi： 1S/C10H9BrN2/c11-6-9-7-12-13(8-9)10-4-2-1-3-5-10/h1-5,7-8H,6H2
    • InChI Key： DPTQPUZPPFTLAI-UHFFFAOYSA-N
    • SMILES： BrCC1C=NN(C=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 235.99497
  • Monoisotopic Mass: 235.99491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82

1H-Pyrazole, 4-(bromomethyl)-1-phenyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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 153863-63-9 95%
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